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Compound of Interest

Compound Name: Ethyl 5-bromovalerate

Cat. No.: B130320

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of Ethyl 5-bromovalerate, a common
reagent in organic synthesis. Adherence to these procedures is critical for maintaining a safe
laboratory environment and complying with waste disposal regulations.

l. Immediate Safety Precautions and Personal
Protective Equipment (PPE)

Before handling Ethyl 5-bromovalerate, it is crucial to be aware of its potential hazards. It is
classified as a substance that can cause skin and serious eye irritation, and may cause
respiratory irritation.[1][2] Therefore, appropriate personal protective equipment must be worn
at all times.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.[3]

Respiratory Protection: If working in a poorly ventilated area or if vapors are present, use a
respirator with an appropriate filter (e.g., type ABEK (EN14387) respirator filter).
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Il. Quantitative Data Summary

The following table summarizes key quantitative data for Ethyl 5-bromovalerate.

Property Value

CAS Number 14660-52-7

Molecular Formula C7H13BrO2

Molecular Weight 209.08 g/mol

Density 1.321 g/mL at 25 °C

Boiling Point 104-109 °C at 12 mmHg
Flash Point 104 °C (219.2 °F) - closed cup
Refractive Index n20/D 1.458

Source: Sigma-Aldrich, PubChem[1]

lll. Step-by-Step Disposal Procedures

The disposal of Ethyl 5-bromovalerate and its containers must be handled as hazardous
waste.[2][3][4] Do not pour it down the drain or dispose of it with regular trash.[4][5]

Labeling: Clearly label a dedicated, sealable waste container with "Hazardous Waste,"
"Ethyl 5-bromovalerate,” and any other relevant hazard information.

o Collection: Carefully transfer the waste Ethyl 5-bromovalerate into the labeled container.
Avoid overfilling.

o Storage: Store the sealed waste container in a designated, well-ventilated, and cool
secondary containment area away from incompatible materials such as acids, bases,
reducing agents, and oxidizing agents.[3]

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for pickup and
proper disposal.[2][3]
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In the event of a spill, follow these steps to ensure safety and proper cleanup:

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.[3][4]

» Contain the Spill: Use an inert absorbent material such as sand, silica gel, or universal
binder to contain the spill.[2][3][4] Do not use combustible materials like sawdust.

o Absorb the Spill: Carefully apply the absorbent material over the spill, working from the
outside in.

e Collect the Waste: Once the liquid is fully absorbed, carefully scoop the material into a
suitable, labeled container for hazardous waste.[3][4]

o Decontaminate the Area: Clean the spill area with soap and water.[3]

o Dispose of Contaminated Materials: All contaminated materials, including gloves, absorbent
pads, and any other cleaning materials, must be placed in the hazardous waste container for
disposal.[3]

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Ethyl 5-
bromovalerate.
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Workflow for Ethyl 5-bromovalerate Disposal
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Caption: Logical workflow for the safe disposal of Ethyl 5-bromovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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